Cas no 796865-82-2 (N-Formyl Varenicline)

N-Formyl Varenicline structure

Product Name:N-Formyl Varenicline

CAS No:796865-82-2

MF:C₁₄H₁₃N₃O

MW:239.272522687912

CID:556590

PubChem ID:10308042

Update Time:2024-10-27

N-Formyl Varenicline Chemical and Physical Properties

Names and Identifiers

- 6,10-Methano-8H-pyrazino[2,3-h][3]benzazepine-8-carboxaldehyde,6,7,9,10-tetrahydro-
- N-Formyl Varenicline
- 6,7,9,10-Tetrahydro-6,10-methano-8H-pyrazino[2,3-h][3]benzazepine-8-carboxaldehyde
- 6,7,9,10-Tetrahydro-6,10-methano-8H-pyrazino[2,3-h][3]benzazepine-8-carboxaldehyde (ACI)
- N-Formylvarenicline
- AKOS030254495
- FT-0668860
- 6,7,9,10-Tetrahydro-8H-6,10-methanoazepino[4,5-g]quinoxaline-8-carbaldehyde
- 5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene-14-carbaldehyde
- 796865-82-2
- DTXSID30437901
- 5,8,14-triazatetracyclo[10.3.1.0?,??.0?,?]hexadeca-2,4,6,8,10-pentaene-14-carbaldehyde
- SCHEMBL8203012
- 6,10-Methano-8H-pyrazino[2,3-h][3]benzazepine-8-carboxaldehyde, 6,7,9,10-tetrahydro-; 6,7,9,10-Tetrahydro-6,10-methano-8H-pyrazino[2,3-h][3]benzazepine-8-carboxaldehyde; N-Formylvarenicline
- Inchi： 1S/C14H13N3O/c18-8-17-6-9-3-10(7-17)12-5-14-13(4-11(9)12)15-1-2-16-14/h1-2,4-5,8-10H,3,6-7H2
- InChI Key： WFXWKRXICPYTSW-UHFFFAOYSA-N
- SMILES： O=CN1CC2CC(C3C2=CC2C(=NC=CN=2)C=3)C1

Computed Properties

Exact Mass: 239.10600
Monoisotopic Mass: 239.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.1Å²

Experimental Properties

Density: 1.399
Melting Point: 203-205°C
Boiling Point: 482.3°C at 760 mmHg
Flash Point: 245.5°C
Refractive Index: 1.753
Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
PSA: 46.09000
LogP: 2.24650
Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-Formyl Varenicline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

N-Formyl Varenicline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F701650-1mg	N-Formyl Varenicline	796865-82-2	1mg	$91.00	2023-05-18
TRC	F701650-2mg	N-Formyl Varenicline	796865-82-2	2mg	$148.00	2023-05-18
TRC	F701650-5mg	N-Formyl Varenicline	796865-82-2	5mg	$289.00	2023-05-18
TRC	F701650-10mg	N-Formyl Varenicline	796865-82-2	10mg	$ 529.00	2023-09-07
TRC	F701650-25mg	N-Formyl Varenicline	796865-82-2	25mg	$ 1047.00	2023-09-07
Biosynth	MF16728-1 mg	N-Formyl varenicline	796865-82-2	1mg	$346.27	2023-01-03
Biosynth	MF16728-2 mg	N-Formyl varenicline	796865-82-2	2mg	$629.60	2023-01-03
Biosynth	MF16728-5 mg	N-Formyl varenicline	796865-82-2	5mg	$1,144.60	2023-01-03
Biosynth	MF16728-10 mg	N-Formyl varenicline	796865-82-2	10mg	$2,081.10	2023-01-03
Biosynth	MF16728-25 mg	N-Formyl varenicline	796865-82-2	25mg	$3,784.00	2023-01-03

N-Formyl Varenicline Production Method

Production Method 1

144-62-7

230615-69-7

796865-82-2

Reaction Conditions

1.1 -
2.1 Reagents: Sodium carbonate Solvents: Methanol , Water
3.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313

Production Method 2

230615-59-5

796865-82-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
2.1 -
3.1 Reagents: Sodium carbonate Solvents: Methanol , Water
4.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313

Production Method 3

109-94-4

249296-44-4

796865-82-2

Reaction Conditions

1.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313

Production Method 4

109-94-4

249296-44-4

796865-82-2

Reaction Conditions

1.1 rt; overnight, rt → reflux; reflux → rt

Reference

N-methylation and N-formylation of a secondary amine drug (varenicline) in an osmotic tablet

Waterman, Kenneth C.; et al, Journal of Pharmaceutical Sciences, 2008, 97(4), 1499-1507

Production Method 5

230615-70-0

796865-82-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 2 h, 60 °C
2.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313

Production Method 6

230615-51-7

796865-82-2

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Nitric acid Solvents: Dichloromethane ; 28 h, 0 - 20 °C
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
3.1 -
4.1 Reagents: Sodium carbonate Solvents: Methanol , Water
5.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313

Production Method 7

69718-72-5

796865-82-2

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane
2.1 Reagents: Trifluoromethanesulfonic acid , Nitric acid Solvents: Dichloromethane ; 28 h, 0 - 20 °C
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
4.1 -
5.1 Reagents: Sodium carbonate Solvents: Methanol , Water
6.1 2 h, 60 °C

Reference

Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development

Lu, Yuting; et al, Journal of Pharmaceutical and Biomedical Analysis, 2018, 155, 306-313